(2R,4R)-4-Methyl-2-trichloro-methyloxazolidin-5-one

• Molecular Formula: C8H10Cl3NO2
• Molecular Weight: 258.5 g/mol
• IUPAC Name: (3R,7aS)-7a-methyl-3-(trichloromethyl)-3,5,6,7-tetrahydropyrrolo[1,2-c][1,3]oxazol-1-one
• InChI: InChI=1S/C8H10Cl3NO2/c1-7-3-2-4-12(7)5(8(9,10)11)14-6(7)13/h5H,2-4H2,1H3/t5-,7+/m1/s1
• InChI Key: CQNBNGSUEQTECE-VDTYLAMSSA-N
• Isomeric SMILES: C[C@@]12CCCN1[C@H](OC2=O)C(Cl)(Cl)Cl
• Canonical SMILES: CC12CCCN1C(OC2=O)C(Cl)(Cl)Cl

Description

(2R,4R)-4-Methyl-2-trichloro-methyloxazolidin-5-one is a useful research compound. Its molecular formula is C8H10Cl3NO2 and its molecular weight is 258.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (7aR)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one (D48) (0.2 g, 0.82 mol) in THF (10 ml) cooled at −78° C. LDA 2M sol in THF/heptane (0.58 ml, 1.17 mol) was added and the mixture stirred 30 min. Diiodomethane (0.185 ml, 2.97 mol) was added and the temperature was allowed to warm to −40° C. over a period of 2 hrs then left at this temperature for an additional hour. The resulting mixture was partitioned between DCM and H2O. The aqueous phase was extracted with DCM (2×10 ml); the organic phases were collected, dried over Na2SO4 and evaporated in vacuo. The residue was purified by SPE-Si cartridge (25 g) eluting with DCM. Collected fractions after solvent evaporation afforded title compound (D49) in mixture (4:1) with starting material (110 mg).